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Compound of Interest

Compound Name: 4-Isopropylthioxanthone

Cat. No.: B127815 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4-Isopropylthioxanthone (ITX) is a highly efficient Type II photoinitiator used for

initiating free radical polymerization upon exposure to visible light.[1] It is particularly effective

when used in conjunction with a co-initiator, typically a tertiary amine such as Ethyl-4-

(dimethylamino)benzoate (EDB), which acts as a hydrogen donor.[2] This system is versatile

and has found applications in various fields, including the formulation of UV-curable coatings,

adhesives, inks,[1] dental resins,[3] 3D printing,[4] and advanced drug delivery systems.[5] ITX-

based systems offer the significant advantage of utilizing lower-energy visible light, which can

be beneficial for sensitive substrates and biological applications.

Mechanism of Action
ITX functions as a Type II photoinitiator. Upon absorption of light, ITX is promoted to an excited

singlet state, followed by intersystem crossing to a more stable triplet state.[6] The excited

triplet ITX then abstracts a hydrogen atom from a co-initiator (e.g., an amine), generating a

ketyl radical and an amine-derived radical. The amine-derived radical is typically the primary

species that initiates the polymerization of monomers.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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